Cas no 898457-69-7 (7-hydroxy-N-(4-methoxyphenyl)methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 7-hydroxy-N-(4-methoxyphenyl)methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 898457-69-7
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• CID: 5485062
• PubChem ID: 135853311
• Update Time: 2025-05-20

7-hydroxy-N-(4-methoxyphenyl)methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024664746
• 7-hydroxy-N-(4-methoxybenzyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• F2624-0031
• 7-hydroxy-N-[(4-methoxyphenyl)methyl]-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AB00680104-01
• 7-hydroxy-N-[(4-methoxyphenyl)methyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 898457-69-7
• 7-hydroxy-N-(4-methoxyphenyl)methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C15H13N3O4S/c1-22-10-4-2-9(3-5-10)8-16-12(19)11-13(20)17-15-18(14(11)21)6-7-23-15/h2-7,20H,8H2,1H3,(H,16,19)
• InChI Key： SPQUGXMGKIXSOU-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C(C(NCC1C=CC(=CC=1)OC)=O)C2=O)O

Computed Properties

• Exact Mass: 331.06267708g/mol
• Monoisotopic Mass: 331.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 117Ų

Additional information on 7-hydroxy-N-(4-methoxyphenyl)methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

7-Hydroxy-N-(4-Methoxyphenyl)methyl-5-Oxo-5H-1,3thiazolo3,2-aPyrimidine-6-Carboxamide: A Comprehensive Overview

The compound with CAS No. 898457-69-7, known as 7-hydroxy-N-(4-methoxyphenyl)methyl-5-oxo-5H-1,3thiazolo3,2-aPyrimidine-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiazolo[3,2-a]pyrimidine core, a hydroxyl group at position 7, and a methoxyphenyl substituent. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of thiazolo[3,2-a]pyrimidine derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate key biological targets, such as kinases and proteases, which are often implicated in diseases like cancer and neurodegenerative disorders. The presence of the hydroxyl group at position 7 in this compound adds to its versatility, as it can participate in hydrogen bonding interactions with target proteins. Furthermore, the 4-methoxyphenyl substituent introduces additional electronic and steric effects that may enhance the compound's bioavailability and selectivity.

One of the most intriguing aspects of this compound is its potential as an anti-cancer agent. Preclinical studies have demonstrated that 7-hydroxy-N-(4-methoxyphenyl)methyl-5-oxo-5H-1,3thiazolo3,2-aPyrimidine-6-carboxamide exhibits significant cytotoxicity against various human cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. For instance, research has shown that this compound can effectively suppress the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By targeting these enzymes, the compound may induce cell cycle arrest and apoptosis in cancer cells.

In addition to its anti-cancer properties, this compound has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). AD is characterized by the accumulation of amyloid-beta (Aβ) plaques and neurofibrillary tangles in the brain. Studies have indicated that 7-hydroxy-N-(4-methoxyphenyl)methyl-5-oxo-5H-1,3thiazolo3,2-aPyrimidine-6-carboxamide can inhibit the aggregation of Aβ peptides by modulating their conformational stability. This effect suggests that the compound may serve as a potential therapeutic agent for mitigating the progression of AD.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the thiazolo[3,2-a]pyrimidine core typically requires a nucleophilic aromatic substitution reaction followed by cyclization steps. The introduction of the hydroxyl group and methoxyphenyl substituent is achieved through carefully designed functional group transformations. These synthetic strategies not only ensure high yields but also allow for fine-tuning of the compound's physicochemical properties to optimize its pharmacokinetic profile.

From an analytical standpoint, 7-hydroxy-N-(4-methoxyphenyl)methyl-5-Oxo...